Cas no 1015241-94-7 ((5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine)

• Product Name: (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine
• CAS No: 1015241-94-7
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 2119605
• PubChem ID: 56784640
• Update Time: 2025-06-11

(5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-bromopyrimidin-2-yl)(2-methoxyethyl)methylamine
• ARALLLCLKIWBDY-UHFFFAOYSA-N
• 5-bromo-N-(2-methoxyethyl)-N-methylpyrimidin-2-amine
• Z1165944231
• 2-Pyrimidinamine, 5-bromo-N-(2-methoxyethyl)-N-methyl-
• (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine
• SCHEMBL3606370
• DB-336126
• MFCD18903045
• G65742
• 1015241-94-7
• AKOS013188707
• Z1162913611
• CS-0300486

• Inchi： 1S/C8H12BrN3O/c1-12(3-4-13-2)8-10-5-7(9)6-11-8/h5-6H,3-4H2,1-2H3
• InChI Key： ARALLLCLKIWBDY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N(C)CCOC

Computed Properties

• Exact Mass: 245.01637g/mol
• Monoisotopic Mass: 245.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2
• XLogP3: 1.2

Additional information on (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine

Introduction to (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine (CAS No. 1015241-94-7)

(5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine (CAS No. 1015241-94-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a brominated pyrimidine derivative that has garnered attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine consists of a pyrimidine ring substituted with a bromine atom at the 5-position, and an amine group attached to a 2-methoxyethyl moiety. This unique structural arrangement confers the compound with specific chemical and biological properties that make it an attractive candidate for various research and development activities.

Recent studies have highlighted the potential of (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromine substitution on the pyrimidine ring plays a crucial role in enhancing the antiviral efficacy of the compound.

In addition to its antiviral properties, (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine

Synthesis methods for (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine

The safety profile of (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine

In conclusion, (5-Bromo-pyrimidin-2-yl)-(2-methoxy-ethyl)-methyl-amine